2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(4-fluorophenyl)sulfanyl]pyrimidine

• IUPAC Name: 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-(4-fluorophenyl)sulfanylpyrimidine
• InChI: InChI=1S/C16H8ClF4N3S/c17-12-7-9(16(19,20)21)8-23-14(12)15-22-6-5-13(24-15)25-11-3-1-10(18)2-4-11/h1-8H
• InChI Key: WTSPSCOZOOLIEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SC2=NC(=NC=C2)C3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C16H8ClF4N3S
• Molecular Weight: 385.8 g/mol

Description

2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-4-[(4-fluorophenyl)sulfanyl]pyrimidine is a useful research compound. Its molecular formula is C16H8ClF4N3S and its molecular weight is 385.76. The purity is usually 95%.
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Scientific Research Applications

Fluoro Intermediates for Herbicidal Applications

Pyrimidine and triazine intermediates are significant in developing herbicidal sulfonylureas. For instance, certain fluoromethyl-triazines and sulfonylureas derived from trifluoromethylpyrimidines have shown selectivity as post-emergence herbicides, indicating the importance of fluorine and pyrimidine structures in agricultural chemistry (Hamprecht et al., 1999).

Advanced Materials Development

Fluorinated aromatic compounds, such as those involving thiophenyl-substituted benzidines, have been used to synthesize transparent polyimides with high refractive indices and small birefringences, along with good thermomechanical stabilities. These materials find applications in optics and electronics, showcasing the utility of fluorine and pyrimidine in material science (Tapaswi et al., 2015).

Antimalarial Compound Development

Structural studies of trifluoromethyl-substituted pyridine and pyrimidine analogs have identified compounds with promising in vitro antimalarial activity. For example, the lead compound JPC-3210 exhibited superior antimalarial activity against multidrug-resistant Plasmodium falciparum lines, indicating the potential role of fluorinated pyrimidines in developing new antimalarial drugs (Chavchich et al., 2016).

Synthesis of High-Performance Polymers

The synthesis of soluble polyimides derived from aromatic diamine monomers containing both pyridine and fluorine, like 2,6-bis(4-amino-2-trifluoromethylphenoxy-4'-benzoyl)pyridine, has led to polymers with excellent solubility, high glass-transition temperatures, and good thermal stability. These polymers are applicable in various high-tech industries due to their advanced properties (Zhang et al., 2007).

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.